Cas no 1354923-98-0 (4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• CAS No: 1354923-98-0
• MF: C₁₇H₁₄FN₃O
• MW: 295.310966968536
• MDL: MFCD21335869
• CID: 5149844
• Update Time: 2026-03-03

4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

• MDL： MFCD21335869
• Inchi： 1S/C17H14FN3O/c1-22-16-8-3-2-7-13(16)15-10-14(20-17(19)21-15)11-5-4-6-12(18)9-11/h2-10H,1H3,(H2,19,20,21)
• InChI Key： NTIFNRKTYNFPMP-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2OC)=CC(C2=CC=CC(F)=C2)=N1

Additional information on 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

Professional Introduction to Compound with CAS No. 1354923-98-0 and Product Name: 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

The compound identified by the CAS number 1354923-98-0 and the product name 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure, characterized by a pyrimidine core substituted with fluorophenyl and methoxyphenyl groups, positions it as a promising candidate for further exploration in drug discovery and development.

Pyrimidine derivatives are well-documented for their role in various biological processes, making them a cornerstone in the design of therapeutic agents. The presence of a fluorine atom at the 3-position of the phenyl ring and a methoxy group at the 2-position of another phenyl ring introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. These modifications are strategically designed to enhance binding affinity and selectivity, which are critical factors in the development of novel drugs.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in improving pharmacokinetic properties. The fluorine atom in 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine contributes to metabolic stability and lipophilicity, which are often desirable traits in drug candidates. Furthermore, the methoxy group at the 2-position of the second phenyl ring can modulate electronic effects, thereby fine-tuning the compound's reactivity and binding characteristics.

In vitro studies have demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The pyrimidine core is particularly relevant in this context, as it is a common scaffold for kinase inhibitors and other small-molecule drugs. The specific substitution pattern on the pyrimidine ring enhances its potential as an inhibitor of key enzymes involved in signal transduction pathways.

One of the most compelling aspects of 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is its versatility in drug design. The structural features allow for easy modifications, enabling chemists to explore analogues with enhanced potency or altered pharmacological profiles. This flexibility is crucial for optimizing drug candidates during preclinical development. Researchers have leveraged computational methods to predict how different substitutions would affect the compound's biological activity, providing a rational framework for synthetic strategies.

The integration of fluorine into pharmaceuticals has been extensively studied due to its ability to influence both physical properties and biological interactions. In 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine, the fluorine atom at the 3-position of one phenyl ring contributes to electron-withdrawing effects, which can strengthen interactions with positively charged residues on biological targets. This feature is particularly valuable in designing high-affinity ligands for protein kinases, which are central targets in oncology research.

Moreover, the methoxy group at the 2-position of the second phenyl ring plays a role in solubility and metabolic stability. Methoxy-substituted aromatic compounds often exhibit improved bioavailability due to their enhanced solubility in both aqueous and lipid environments. This characteristic is essential for ensuring that the drug reaches its target site effectively within the body.

Current advancements in synthetic methodologies have enabled more efficient production of complex pyrimidine derivatives like 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis of fluorinated aromatic compounds, reducing both cost and environmental impact. These improvements are crucial for translating laboratory discoveries into viable therapeutic options.

The compound's potential extends beyond traditional therapeutic applications. Its unique structural motifs make it an attractive scaffold for developing probes used in biochemical research. By targeting specific enzymes or receptors, researchers can gain insights into disease mechanisms and validate new therapeutic strategies. This dual utility as both a drug candidate and a research tool underscores its importance in modern pharmaceutical science.

As interest in precision medicine grows, compounds like 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine are being evaluated for their potential use in personalized therapies. The ability to fine-tune molecular properties allows for targeted interventions tailored to individual patient needs. This approach aligns with broader trends in medicine toward more individualized treatment regimens based on genetic and molecular profiles.

In conclusion, 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine represents a significant advancement in pharmaceutical chemistry due to its innovative structure and multifaceted applications. Its unique substitution pattern enhances binding affinity, metabolic stability, and solubility—key factors for successful drug development. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a versatile tool in medicinal chemistry.